Cas no 903869-68-1 (7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one)

• Product Name: 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one
• CAS No: 903869-68-1
• MF: C₂₈H₂₈N₂O₄
• MW: 456.532927513123
• CID: 5426503
• Update Time: 2025-06-12

7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethoxy]-3-phenylchromen-4-one
• 4H-1-Benzopyran-4-one, 7-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethoxy]-3-phenyl-
• 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one

• Inchi： 1S/C28H28N2O4/c1-32-26-10-6-5-9-25(26)30-15-13-29(14-16-30)17-18-33-22-11-12-23-27(19-22)34-20-24(28(23)31)21-7-3-2-4-8-21/h2-12,19-20H,13-18H2,1H3
• InChI Key： ZKUVCRWQLKKQMT-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCCN3CCN(C4=CC=CC=C4OC)CC3)=CC=C2C(=O)C=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 903869-68-1 and Product Name: 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one

The compound with the CAS number 903869-68-1 and the product name 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of a piperazine moiety and a chromenone core suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of molecules that exhibit dual or multiple mechanisms of action. The compound in question, with its unique structural features, is believed to possess such properties. Specifically, the 2-methoxyphenylpiperazine substituent is known to enhance binding affinity to certain receptors, while the chromenone ring system contributes to additional pharmacological interactions. This combination has been observed to modulate various signaling pathways, including those involved in neurodegenerative and cardiovascular diseases.

One of the most intriguing aspects of this compound is its potential role in addressing neurological disorders. The piperazine ring, a common pharmacophore in central nervous system (CNS) drugs, is well-documented for its ability to interact with serotonin and dopamine receptors. Recent studies have highlighted the importance of such interactions in the treatment of conditions like depression and schizophrenia. The chromenone moiety, on the other hand, has been associated with anti-inflammatory and antioxidant properties, which could provide additional benefits in managing these conditions.

Moreover, the 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl part of the molecule suggests a high degree of specificity in its binding interactions. This specificity is crucial for minimizing side effects and enhancing therapeutic efficacy. Computational modeling studies have been instrumental in predicting how this compound might interact with biological targets at the molecular level. These studies have shown that the compound can form stable complexes with certain proteins involved in disease pathways, indicating its potential as an inhibitor or modulator.

Current research efforts are focused on synthesizing analogs of this compound to optimize its pharmacokinetic and pharmacodynamic properties. By modifying specific functional groups, scientists aim to improve solubility, bioavailability, and metabolic stability. Such modifications are essential for translating preclinical findings into clinical applications. Preliminary data from cell-based assays suggest that derivatives of this compound exhibit promising activity against various disease models.

The chromenone core is particularly noteworthy due to its versatility in drug design. Chromenones have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif allows for easy functionalization, enabling chemists to tailor the molecule for specific therapeutic targets. In fact, recent patents have described similar chromenone derivatives as leads for treating metabolic disorders and autoimmune diseases.

In conclusion, the compound with CAS No. 903869-68-1 and the product name 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-3-phenyl-4H-chromen-4-one represents a cutting-edge development in pharmaceutical chemistry. Its unique structural features and predicted biological activities make it a valuable asset in ongoing drug discovery initiatives. As research progresses, further insights into its mechanism of action and therapeutic potential are expected to emerge, paving the way for new treatment strategies across multiple disease areas.